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Compound of Interest

Compound Name: 1-(Phenylsulfinyl)piperidine

Cat. No.: B185665

Essential Safety and Handling Guide for 1-
(Phenylsulfinyl)piperidine

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling of 1-
(Phenylsulfinyl)piperidine (CAS No: 4972-31-0). Adherence to these procedures is essential
to ensure personal safety and minimize laboratory contamination.

Hazard Identification and Classification

1-(Phenylsulfinyl)piperidine is a chemical that requires careful handling due to its potential
health effects. The primary hazards associated with this compound are summarized below.

Hazard Classification GHS Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed[1][2][3]

Skin irritation (Category 2) H315: Causes skin irritation[1][2][3]
Serious eye irritation (Category 2) H319: Causes serious eye irritation[1][2][3]

Specific target organ toxicity — single exposure ] o
] H335: May cause respiratory irritation[1][2][3]
(Category 3), Respiratory system
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Signal Word: Warning[3]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment protocol is mandatory when handling 1-
(Phenylsulfinyl)piperidine to prevent exposure.[2][3]

PPE Category Specification

A NIOSH-approved N95 dust mask is required
) ) to prevent inhalation of the powder. All handling
Respiratory Protection ) ) N
of the solid should be conducted in a certified

chemical fume hood.

Chemical safety goggles or a full-face shield
Eye and Face Protection must be worn to protect against splashes and

airborne particles.[4]

Chemical-resistant gloves (e.g., nitrile,
neoprene, or butyl rubber) must be worn.[5] It is
) recommended to double-glove.[5][6] Gloves
Hand Protection ]
should be inspected before use and changed
regularly, or immediately if contaminated or

damaged.[4][6]

A lab coat must be worn.[5] For procedures with
] a higher risk of splashes or aerosol generation,
Body Protection ) ) o
a chemically resistant apron or suit is

recommended.[5][7]

Standard Operating Procedure for Handling

3.1. Preparation and Weighing:

e Fume Hood: All handling of 1-(Phenylsulfinyl)piperidine, including weighing and solution
preparation, must be performed inside a certified chemical fume hood to minimize inhalation
exposure.[5]

» Decontamination: Before starting, decontaminate the work surface within the fume hood.
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» PPE: Don all required PPE as specified in the table above.

» Weighing: Use a tared, sealed container for weighing to minimize dust generation and
exposure.[5]

» Spill Containment: Work on a disposable absorbent pad to contain any potential spills.[5]
3.2. Solution Preparation:

o Solvent Addition: Slowly add the solvent to the container with the pre-weighed compound to
avoid splashing.

o Mixing: Gently swirl or stir the mixture until the solid is fully dissolved. Avoid vigorous shaking
that could generate aerosols.

» Container Sealing: Once the solution is prepared, securely cap the container.

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is crucial.
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Workflow for Handling a 1-(Phenylsulfinyl)piperidine Spill

Immediate Actions

Spill Occurs

i

Alert others in the area

i

Evacuate non-essential personnel

Don appropriate PPE
(respirator, goggles, gloves, lab coat)

Spill Cleanup

Contain the spill with
inert absorbent material

:

Collect absorbed material into
a sealed, labeled container

:

Decontaminate the spill area
with a suitable cleaning agent

Waste Disposal

Treat all collected material
as hazardous waste

.

Dispose of waste according
to institutional guidelines

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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4.1. First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[2]

[3]

Take off immediately all contaminated clothing.
Skin Contact Wash off with soap and plenty of water. Consult

a physician.[2][8]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i

do. Continue rinsing for at least 15 minutes and

consult a physician.[2]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[2]

4.2. Spill Cleanup Procedure

Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.[2]

o Personal Protection: Wear the appropriate PPE, including respiratory protection, chemical-
resistant gloves, and eye protection.[2][9]

o Containment: Prevent further leakage or spillage if it is safe to do so. Contain the spill using
an inert absorbent material such as sand, earth, or vermiculite.[2][5]

o Collection: Carefully sweep or scoop up the absorbed material and place it into a sealed,
labeled container for hazardous waste disposal.[5][10]

o Decontamination: Clean the spill area thoroughly with a suitable cleaning agent and water.[5]

[9]

o Waste Disposal: All contaminated materials, including absorbent pads and PPE, must be
disposed of as hazardous waste according to institutional and local regulations.[2][3][10]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.guidechem.com/msds/4972-31-0.html
https://www.echemi.com/sds/1-phenylsulfinylpiperidine97-pid_Seven39342.html
https://www.guidechem.com/msds/4972-31-0.html
https://www.carlroth.com/medias/SDB-A122-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjQ1NDh8YXBwbGljYXRpb24vcGRmfGFHRTRMMmhoTkM4NU1UYzFNamcyTVRVek1qUTJMMU5FUWw5Qk1USXlYMGxGWDBWT0xuQmtaZ3w0MWFiZmRkNmI3NDkxYzhmODJjZjBlZGE2ZGRiMTdhODQyMzllYjliOTM0N2VjNjdhYmJjZjViMjAxYTJiMjYy
https://www.guidechem.com/msds/4972-31-0.html
https://www.guidechem.com/msds/4972-31-0.html
https://www.guidechem.com/msds/4972-31-0.html
https://www.guidechem.com/msds/4972-31-0.html
https://web04.hli.ubc.ca/wp-content/uploads/health_safety/SOP_Chemical_Spills.pdf
https://www.guidechem.com/msds/4972-31-0.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_4_Bis_bis_1_aziridinyl_phosphinyl_piperazine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_4_Bis_bis_1_aziridinyl_phosphinyl_piperazine.pdf
https://www.fishersci.com/store/msds?partNumber=AC381450050&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_4_Bis_bis_1_aziridinyl_phosphinyl_piperazine.pdf
https://web04.hli.ubc.ca/wp-content/uploads/health_safety/SOP_Chemical_Spills.pdf
https://www.guidechem.com/msds/4972-31-0.html
https://www.echemi.com/sds/1-phenylsulfinylpiperidine97-pid_Seven39342.html
https://www.fishersci.com/store/msds?partNumber=AC381450050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Storage and Disposal Plan

5.1. Storage

o Store in a cool, dry, and well-ventilated area away from incompatible materials.[2]
o Keep the container tightly closed and stored locked up.[2][3]

e The recommended storage temperature is -20°C.

5.2. Disposal

» Dispose of the contents and container to an approved waste disposal plant in accordance
with local, regional, and national regulations.[2][3][10]

e Do not let the product enter drains.[2]

hvsicochemical and Toxicological

Property Value

CAS Number 4972-31-0[1][2]
Molecular Formula C11H1sNOS[2]
Molecular Weight 209.31 g/mol [11]
Melting Point 84-88 °C[2]
Storage Temperature -20°C

Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2,
STOT SE 3[1]

Hazard Classifications

Target Organs Respiratory system

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 1-
(Phenylsulfinyl)piperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185665#personal-protective-equipment-for-handling-
1-phenylsulfinyl-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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